Cas no 1804377-66-9 (Ethyl 4-amino-2-cyanopyridine-5-acetate)

• Product Name: Ethyl 4-amino-2-cyanopyridine-5-acetate
• CAS No: 1804377-66-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4899098
• Update Time: 2025-05-27

Ethyl 4-amino-2-cyanopyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-2-cyanopyridine-5-acetate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)3-7-6-13-8(5-11)4-9(7)12/h4,6H,2-3H2,1H3,(H2,12,13)
• InChI Key： UCUFNCXZMUKDKI-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=NC(C#N)=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 271
• XLogP3: 0.4
• Topological Polar Surface Area: 89

Additional information on Ethyl 4-amino-2-cyanopyridine-5-acetate

Comprehensive Overview of Ethyl 4-amino-2-cyanopyridine-5-acetate (CAS No. 1804377-66-9)

Ethyl 4-amino-2-cyanopyridine-5-acetate (CAS No. 1804377-66-9) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical and agrochemical research. With the increasing demand for heterocyclic compounds in drug discovery, this molecule has garnered significant attention due to its unique structural features, including a pyridine core, cyano group, and ester functionality. Researchers are particularly interested in its potential as a building block for synthesizing bioactive molecules, such as kinase inhibitors and antimicrobial agents.

The compound's molecular formula and structural properties make it a valuable intermediate in medicinal chemistry. Recent studies highlight its role in the development of targeted therapies, aligning with the growing trend of precision medicine. As the pharmaceutical industry shifts toward personalized treatment options, Ethyl 4-amino-2-cyanopyridine-5-acetate is being explored for its ability to modulate specific biological pathways. Its synthetic versatility also makes it a candidate for high-throughput screening in drug discovery pipelines.

In addition to its pharmaceutical relevance, this compound is gaining traction in material science applications. Its electron-deficient pyridine ring and functional groups enable interactions with various polymers and metals, making it useful in designing advanced materials. With the rise of green chemistry initiatives, researchers are also investigating eco-friendly synthesis routes for Ethyl 4-amino-2-cyanopyridine-5-acetate to minimize environmental impact.

From a commercial perspective, the demand for fine chemicals like Ethyl 4-amino-2-cyanopyridine-5-acetate is driven by the expansion of the biotech and pharmaceutical sectors. Suppliers and manufacturers are focusing on scalable production methods to meet the needs of academic and industrial laboratories. Quality control, including HPLC purity and NMR characterization, remains a critical factor for end-users seeking reliable batches for research purposes.

For researchers and industry professionals, understanding the stability and storage conditions of CAS No. 1804377-66-9 is essential. Proper handling under inert atmospheres and low-temperature storage can prolong shelf life and maintain reactivity. As synthetic methodologies evolve, computational tools like AI-driven retrosynthesis are being employed to optimize the preparation of this compound, reducing time and cost barriers.

In summary, Ethyl 4-amino-2-cyanopyridine-5-acetate represents a promising chemical entity with multifaceted applications. Its integration into drug development, material engineering, and sustainable chemistry underscores its importance in modern scientific endeavors. Continued research and innovation will likely uncover new utilities for this compound, solidifying its role in advancing cutting-edge technologies.